Cas no 161553-18-0 ((S)-2-Amino-3-(6-chloroimidazo[1,2-b]pyridazin-2-yl)propanoic acid)

• Product Name: (S)-2-Amino-3-(6-chloroimidazo[1,2-b]pyridazin-2-yl)propanoic acid
• CAS No: 161553-18-0
• MF: C₉H₉ClN₄O₂
• MW: 240.64636015892
• CID: 109780
• PubChem ID: 10466846
• Update Time: 2025-04-18

(S)-2-Amino-3-(6-chloroimidazo[1,2-b]pyridazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(6-chloroimidazo[1,2-b]pyridazin-2-yl)propanoic acid
• Imidazo[1,2-b]pyridazine-2-propanoicacid, a-amino-6-chloro-, (S)- (9CI)
• (S)- ALPHA-AMINO-6-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE-2-PROPANOIC ACID
• (2S)-2-Amino-3-(6-chloroimidazo[1,2-b]pyridazin-2-yl)propanoic acid
• (S)-2-Amino-3-(6-chloroimidazo[1,2-b]pyridazin-2-yl)propanoicacid
• 161553-18-0

• Inchi： 1S/C9H9ClN4O2/c10-7-1-2-8-12-5(4-14(8)13-7)3-6(11)9(15)16/h1-2,4,6H,3,11H2,(H,15,16)/t6-/m0/s1
• InChI Key： OBIIYNMQFYWHMW-LURJTMIESA-N
• SMILES： ClC1C=CC2=NC(=CN2N=1)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 240.04157
• Monoisotopic Mass: 240.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• PSA: 93.51